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Compound of Interest

Compound Name:
(3-Methyl-4-nitropyridin-2-

yl)methanol

Cat. No.: B061111 Get Quote

CAS Number: 168167-49-5

Introduction
(3-Methyl-4-nitropyridin-2-yl)methanol is a nitro-substituted pyridinyl alcohol.[1] This class of

compounds, characterized by a pyridine ring bearing both a nitro group and a hydroxymethyl

substituent, holds significance in medicinal and organic chemistry. Pyridine derivatives are

integral structural motifs in numerous bioactive molecules and approved pharmaceuticals.[2][3]

The presence of the nitro group, a potent electron-withdrawing moiety, significantly influences

the chemical reactivity and biological activity of the molecule, often making it a key intermediate

in the synthesis of more complex heterocyclic systems.[2][4]

This technical guide provides a comprehensive overview of (3-Methyl-4-nitropyridin-2-
yl)methanol, including its physicochemical properties, postulated synthesis, potential biological

activities, and its role as a pharmaceutical impurity. The information presented herein is

intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties
A summary of the key physicochemical properties for (3-Methyl-4-nitropyridin-2-yl)methanol
is presented in Table 1. This data has been compiled from various chemical suppliers and

databases.
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Property Value Reference

CAS Number 168167-49-5 [5]

Molecular Formula C₇H₈N₂O₃ [5]

Molecular Weight 168.15 g/mol [5]

Alternate Names

2-(Hydroxymethyl)-3-methyl-4-

nitropyridine; 3-Methyl-4-

nitropicolinyl alcohol

[5]

Note: Experimental data for properties such as boiling point, melting point, and solubility are

not consistently reported in publicly available literature.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of (3-Methyl-4-nitropyridin-2-
yl)methanol is not readily available in peer-reviewed literature, a plausible synthetic route can

be devised based on established organic chemistry principles and published methods for

analogous compounds. A likely precursor for this synthesis is 2,3-dimethyl-4-nitropyridine-N-

oxide, which is a known intermediate in the synthesis of pharmaceuticals like lansoprazole and

rabeprazole.[6]

Proposed Synthetic Pathway
A potential two-step synthesis is outlined below, starting from 2,3-dimethylpyridine-N-oxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.scbt.com/p/3-methyl-4-nitropyridin-2-yl-methanol-168167-49-5
https://www.scbt.com/p/3-methyl-4-nitropyridin-2-yl-methanol-168167-49-5
https://www.scbt.com/p/3-methyl-4-nitropyridin-2-yl-methanol-168167-49-5
https://www.scbt.com/p/3-methyl-4-nitropyridin-2-yl-methanol-168167-49-5
https://www.benchchem.com/product/b061111?utm_src=pdf-body
https://www.benchchem.com/product/b061111?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN104592107A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,3-Dimethylpyridine-N-oxide 2,3-Dimethyl-4-nitropyridine-N-oxideNitration (e.g., H₂SO₄, KNO₃) (3-Methyl-4-nitropyridin-2-yl)methanolRearrangement and Hydrolysis (e.g., Acetic Anhydride followed by hydrolysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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